Cas no 1312324-60-9 (5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine)

• Product Name: 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine
• CAS No: 1312324-60-9
• MF: C₅H₆FN₃O₂S
• MW: 191.183442592621
• CID: 5018398
• PubChem ID: 58318934
• Update Time: 2025-10-12

5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methanesulfonylpyrimidin-4-ylamine
• AMY114
• 5-fluoro-2-methylsulfonylpyrimidin-4-amine
• 5-fluoro-2-methane-sulfonylpyrimidin-4-ylamine
• CS-0181204
• E82233
• 5-Fluoro-2-(methylsulfonyl)pyrimidin-4-amine
• RCUFOQUJXZMEBC-UHFFFAOYSA-N
• 1312324-60-9
• SCHEMBL2034074
• 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine

• Inchi： 1S/C5H6FN3O2S/c1-12(10,11)5-8-2-3(6)4(7)9-5/h2H,1H3,(H2,7,8,9)
• InChI Key： RCUFOQUJXZMEBC-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=C(N)N=1)F)(=O)=O

Computed Properties

• Exact Mass: 191.01647578g/mol
• Monoisotopic Mass: 191.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.3

Additional information on 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine

Introduction to 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine (CAS No. 1312324-60-9)

5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine, with the CAS number 1312324-60-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyrimidine ring substituted with a fluoro group and a methanesulfonyl group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine is particularly interesting due to its potential for modulating various biological targets. The pyrimidine ring is a common motif in many bioactive molecules, and the presence of the fluoro and methanesulfonyl groups can significantly influence the compound's pharmacological properties, such as solubility, metabolic stability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine in the development of new drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against cancer cells by inhibiting key enzymes involved in cell proliferation and survival. Specifically, these derivatives have been found to target kinases such as PI3K and mTOR, which are frequently dysregulated in many types of cancer.

In addition to its anti-cancer properties, 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making them potential candidates for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine is another factor that contributes to its appeal in drug discovery. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing researchers to explore a wide range of structural modifications to optimize pharmacological activity and reduce side effects. For example, a recent publication in the Tetrahedron Letters described a novel one-pot synthesis method that significantly improves the yield and purity of the final product.

The safety profile of 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine is also an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine (CAS No. 1312324-60-9) represents a promising lead compound for the development of new drugs targeting various diseases. Its unique chemical structure, combined with its potential for modulating key biological pathways, makes it an attractive candidate for further investigation in both academic and industrial settings. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative therapeutic agents.